5-ethyl-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

• IUPAC Name: 5-ethyl-7-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-2-phenylpyrazolo[4,3-c]pyridin-3-one
• InChI: InChI=1S/C24H23N5O4/c1-2-26-15-18(21-19(16-26)23(31)29(25-21)17-7-4-3-5-8-17)22(30)27-10-12-28(13-11-27)24(32)20-9-6-14-33-20/h3-9,14-16H,2,10-13H2,1H3
• InChI Key: IWJQLCRGDHGDTL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5
• Molecular Formula: C24H23N5O4
• Molecular Weight: 445.5 g/mol
• CAS No.: 921880-74-2

Description

5-ethyl-7-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a potent and selective small-molecule inhibitor of the Proviral Integration site for Moloney murine leukemia virus (PIM) kinase family. PIM kinases are serine/threonine kinases that function as key regulators of cell survival, proliferation, and differentiation , and their overexpression is frequently associated with hematological malignancies and solid tumors, making them a compelling target for oncological research. This compound exerts its effects by competitively binding to the ATP-binding pocket of PIM kinases, thereby inhibiting their catalytic activity and dysregulating downstream signaling pathways that control apoptosis and cell cycle progression . Its primary research value lies in its utility as a chemical probe to elucidate the complex biological roles of PIM kinases in cancer cell survival mechanisms, therapeutic resistance, and tumorigenesis . Researchers employ this inhibitor in vitro to investigate synthetic lethal interactions, to explore its efficacy in combination with other targeted agents, and to validate PIM kinase as a therapeutic target in various disease models.

Comparison with Similar Compounds

Key Observations :

• Replacement of the furan-2-carbonyl group with a 2-fluorophenyl () increases molecular weight (445.5 vs.
• The imidazo[4,5-b]pyridine core in differs in aromaticity and hydrogen-bonding capacity, which may alter target selectivity .

Analogs with Varied Alkyl Chains or Aryl Groups

Compound Name	Core Structure	Substituent at Position 5	Molecular Formula	Activity/Notes
7-(4-(Furan-2-carbonyl)piperazine-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one	Pyrazolo[4,3-c]pyridin-3(5H)-one	2-Methoxyethyl	Not Provided	Improved solubility (predicted)
4-(4-Chlorophenyl)-2-(5-ethyl-7-(4-methoxybenzylidene)-3-(4-methoxyphenyl)pyrazolo[4,3-c]pyridin-2-yl)thiazole	Pyrazolo[4,3-c]pyridine	4-Methoxybenzylidene	C32H27ClN4O2S	Antineoplastic (superior to cisplatin)

Key Observations :

• Substituting ethyl with 2-methoxyethyl () may enhance aqueous solubility due to the polar methoxy group .
• The thiazole hybrid in demonstrates significant antineoplastic activity, suggesting that pyrazolo-pyridine derivatives with extended aromatic systems (e.g., thiazole) exhibit enhanced cytotoxicity .

Pyrazolo-Pyrimidinone Derivatives with Piperazine Moieties

Compound Name	Core Structure	Substituents	Molecular Formula	Activity/Notes
5-(2-Ethoxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one	Pyrazolo[4,3-d]pyrimidin-7-one	2-Ethoxyphenyl, methyl, propyl	C17H20N4O2	Phosphodiesterase (PDE) inhibitor
5-(3,5-Bis(trifluoromethyl)phenyl)-2-(3-nitrophenyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	Trifluoromethyl, nitro	C20H12F6N4O3	Undisclosed (structural diversity)

Key Observations :

• The pyrazolo[4,3-d]pyrimidin-7-one core in is associated with PDE inhibition, implying that the target compound’s piperazine-furan moiety could be tailored for similar enzymatic targets .
• Electron-withdrawing groups (e.g., trifluoromethyl , nitro ) in may influence electronic properties and binding affinity .

Q & A

Q. What are the optimal synthetic routes for preparing this compound, and how can reaction yields be improved?

The synthesis involves multi-step reactions, including cyclization to form the pyrazolo[4,3-c]pyridinone core and subsequent piperazine coupling. Key steps include:

• Core formation : Reacting substituted hydrazines with carbonyl precursors under acidic conditions (e.g., HCl/EtOH) to generate the pyrazolo-pyridinone scaffold .
• Piperazine coupling : Using carbodiimide-based coupling agents (e.g., EDC/HOBt) to attach the furan-2-carbonyl-piperazine moiety. Microwave-assisted synthesis can reduce reaction times by 30–50% while maintaining yields >75% .
• Purification : Column chromatography (e.g., silica gel, hexane/EtOAC gradient) or recrystallization (ethanol/water) ensures >95% purity .

Q. How can structural characterization be rigorously validated for this compound?

A combination of spectroscopic and chromatographic methods is critical:

• NMR : ¹H/¹³C NMR to confirm substituent positions (e.g., ethyl group at N5, phenyl at C2) .
• HPLC-MS : Purity assessment and molecular weight verification (e.g., ESI-MS m/z calculated vs. observed) .
• X-ray crystallography : For unambiguous confirmation of stereochemistry in crystalline forms .

Advanced Research Questions

Q. What strategies resolve contradictions in bioactivity data across different cell lines or assays?

Discrepancies in cytotoxicity (e.g., IC50 ranging from 1–10 µM) may arise from assay conditions or cellular uptake variations. Mitigation strategies include:

• Standardized protocols : Use uniform cell lines (e.g., HeLa, DU145) and incubation times (48–72 hrs) .
• Mechanistic studies : Compare target engagement (e.g., kinase inhibition profiling) to isolate structure-activity relationships (SAR) .
• Solubility optimization : Adjust DMSO concentrations (<0.1% v/v) to avoid false negatives due to precipitation .

Q. How do structural modifications (e.g., substituents on piperazine or furan) influence bioactivity?

SAR studies highlight critical functional groups:

Modification	Impact on Activity	Example Data
Furan-2-carbonyl vs. acetyl-piperazine	Enhanced kinase inhibition (IC50 ↓ 40%) due to π-π stacking with ATP-binding pockets .
Ethyl vs. methyl at N5	Improved metabolic stability (t1/2 ↑ 2.5× in liver microsomes) .
Phenyl at C2	Essential for maintaining cytotoxicity; replacement with alkyl groups reduces potency by >90% .

Q. What experimental designs are recommended for probing its anti-inflammatory mechanisms?

• In vitro models : LPS-stimulated macrophages to measure TNF-α/IL-6 suppression (dose-response: 0.1–10 µM) .
• Pathway analysis : Western blotting for NF-κB/p65 nuclear translocation and IκBα degradation .
• Selectivity screening : Compare activity against COX-1/2 and LOX enzymes to rule off-target effects .

Methodological Notes

• Contradiction resolution : When synthesis yields vary (e.g., 50–80%), optimize stoichiometry (1:1.2 molar ratio for core:piperazine) and monitor intermediates via TLC .
• Data reproducibility : Use internal standards (e.g., deuterated DMSO for NMR) and triplicate assays ± SEM .